Cas no 1270516-23-8 (2-(2-chloro-3,6-difluorophenyl)piperidine)

• Product Name: 2-(2-chloro-3,6-difluorophenyl)piperidine
• CAS No: 1270516-23-8
• MF: C₁₁H₁₂ClF₂N
• MW: 231.66948890686
• CID: 6017744
• PubChem ID: 117335406
• Update Time: 2025-07-18

2-(2-chloro-3,6-difluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3,6-difluorophenyl)piperidine
• EN300-1967293
• 1270516-23-8

• Inchi： 1S/C11H12ClF2N/c12-11-8(14)5-4-7(13)10(11)9-3-1-2-6-15-9/h4-5,9,15H,1-3,6H2
• InChI Key： NCILGLSCZNNWHF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1CCCCN1)F)F

Computed Properties

• Exact Mass: 231.0626334g/mol
• Monoisotopic Mass: 231.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-chloro-3,6-difluorophenyl)piperidine

Introduction to 2-(2-Chloro-3,6-difluorophenyl)piperidine (CAS No. 1270516-23-8)

2-(2-Chloro-3,6-difluorophenyl)piperidine, with the CAS number 1270516-23-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a piperidine ring substituted with a 2-chloro-3,6-difluorophenyl group. The combination of these functional groups imparts specific pharmacological properties that make it a valuable candidate for various applications.

The chemical structure of 2-(2-chloro-3,6-difluorophenyl)piperidine can be represented as C₁₁H₁₀ClF₂N. The presence of the chloro and difluoro substituents on the phenyl ring introduces significant electronic and steric effects, which influence the compound's reactivity and biological activity. These substituents can modulate the compound's interactions with biological targets, making it a promising scaffold for drug design and development.

In recent years, 2-(2-Chloro-3,6-difluorophenyl)piperidine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors and enzymes. For instance, research has shown that this compound can act as a selective inhibitor of specific enzymes involved in metabolic pathways, making it a potential candidate for the treatment of metabolic disorders such as diabetes and obesity.

Beyond its enzymatic inhibition properties, 2-(2-Chloro-3,6-difluorophenyl)piperidine has also been explored for its potential as an antagonist or agonist for certain receptors. Studies have demonstrated that this compound can interact with G protein-coupled receptors (GPCRs) and ion channels, which are crucial targets in the development of drugs for neurological and psychiatric disorders. The ability to modulate these receptors selectively can lead to more targeted and effective therapies with fewer side effects.

The pharmacokinetic properties of 2-(2-Chloro-3,6-difluorophenyl)piperidine have also been investigated to ensure its suitability for therapeutic use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, which is essential for developing oral formulations. Additionally, the compound's stability in biological systems and low toxicity profile make it a promising candidate for further clinical development.

In preclinical studies, 2-(2-Chloro-3,6-difluorophenyl)piperidine has demonstrated promising efficacy in various disease models. For example, in animal models of diabetes, this compound has shown significant improvements in glucose homeostasis and insulin sensitivity. Similarly, in models of neurological disorders such as Parkinson's disease and Alzheimer's disease, it has exhibited neuroprotective effects and improved cognitive function.

The synthesis of 2-(2-Chloro-3,6-difluorophenyl)piperidine involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-chloro-3,6-difluorobenzaldehyde with piperidine under appropriate conditions to form the desired product. This synthetic method is scalable and can be adapted for large-scale production if needed.

To further enhance the therapeutic potential of 2-(2-Chloro-3,6-difluorophenyl)piperidine, researchers are exploring various modifications to its chemical structure. These modifications aim to optimize its pharmacological properties while minimizing potential side effects. For instance, substituting different functional groups on the piperidine ring or the phenyl ring can alter the compound's binding affinity to specific targets and improve its selectivity.

In conclusion, 2-(2-Chloro-3,6-difluorophenyl)piperidine (CAS No. 1270516-23-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.